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Compound of Interest

Compound Name:
5-(4-

Chlorophenylthiomethyl)Tetrazole

CAS No.: 18527-31-6

Cat. No.: B095659 Get Quote

CAS Number: 18527-31-6 Synonyms: 5-[(4-Chlorophenylthio)methyl]-1H-tetrazole; CPTMT

Physical State: White to off-white crystalline powder[1]

Executive Safety Summary
Immediate Action Required: Treat 5-(4-Chlorophenylthiomethyl)Tetrazole (CPTMT) as a

Sensitizing Irritant with specific Explosion Hazards related to metal contact.[1]

While substituted tetrazoles are generally more stable than the parent tetrazole ring, they retain

the nitrogen-rich core that poses thermodynamic instability risks. The primary operational risks

are inhalation of dust and formation of shock-sensitive metal tetrazolates if improper tools are

used.

Core Safety Directives:

NO METAL TOOLS: Never use stainless steel or iron spatulas. Use ceramic, Teflon, or

polypropylene.

DUST CONTROL: Handling must occur within a fume hood or powder containment

enclosure.
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ACID WARNING: Contact with strong acids may release toxic gases; contact with strong

bases may generate heat.

Hazard Characterization & Risk Assessment
Chemical & Physical Hazards

Shock Sensitivity: Low for this specific derivative compared to pure tetrazole, but it remains a

high-energy nitrogen compound.

Metal Incompatibility (The "Tetrazole Rule"): Tetrazoles are acidic (pKa ~4-5). They react with

transition metals (Copper, Zinc, Iron) to form metal tetrazolates, which are often highly

shock-sensitive primary explosives.

Static Discharge: As a fine organic powder, CPTMT has a high Minimum Ignition Energy

(MIE) threshold but can still function as a fuel source in a dust explosion.

Health Hazards (GHS Classification)
H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[2][3][4][5]

Sensitization: Tetrazole derivatives are known structural alerts for skin sensitization; repeated

exposure may induce allergic dermatitis.

PPE Selection Matrix
The following PPE standards are non-negotiable for research environments handling >10 mg of

CPTMT.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://phytotechlab.com/mwdownloads/download/link/id/2271
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11164~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2007:22:56~~5-(2-Chlorophenyl
https://phytotechlab.com/mwdownloads/download/link/id/2271
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11164~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2007:22:56~~5-(2-Chlorophenyl
https://www.sigmaaldrich.com/US/en/sds/aldrich/684341
https://phytotechlab.com/mwdownloads/download/link/id/2271
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11164~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2007:22:56~~5-(2-Chlorophenyl
https://www.sigmaaldrich.com/US/en/sds/aldrich/684341
https://www.glenresearch.com/media/productattach/m/3/m30-3040.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Zone
Routine Handling
(< 1g)

Scale-Up /
Synthesis (> 1g)

Rationale

Respiratory
Fume Hood (Face

Velocity > 100 fpm)

Fume Hood + N95 (if

open handling)

Prevents inhalation of

irritant dust.[1]

Dermal (Hand)
Double Nitrile (0.11

mm min)

Silver Shield /

Laminate (under

Nitrile)

Thio-ethers can

permeate standard

nitrile over time.[1]

Double gloving

provides a

breakthrough buffer.

Eye/Face
ANSI Z87.1 Safety

Glasses

Chemical Goggles +

Face Shield

Powder can become

airborne; goggles seal

against dust entry.

Body
Standard Cotton Lab

Coat

Tyvek® Coverall

(Disposable)

Prevents

accumulation of dust

on street clothes;

Tyvek resists particle

penetration.

Footwear
Closed-toe

leather/synthetic

Chemical Resistant

Overshoes

Prevents tracking of

hazardous powder

outside the lab.[1]

Operational Handling Protocols
Tool Selection (Critical)
STOP: Do not use standard laboratory metal spatulas.

Approved Tools: Ceramic, Porcelain, Polypropylene, or Teflon-coated spatulas.

Reasoning: Micro-abrasion of the metal surface by the tetrazole powder can generate trace

metal salts. Over time, these salts accumulate in the threads of screw-cap jars or on the tool

itself, creating a shock-sensitive explosion hazard.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0766412.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0766412.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0766412.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0766412.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing & Transfer[1]
Static Elimination: Use an ionizing bar or antistatic gun on the weighing vessel before

transfer. Tetrazole powders are prone to static cling.

Containment: Place the analytical balance inside a powder weighing enclosure or a fume

hood with a draft shield.

Transfer: Use a disposable weighing boat. Do not return excess material to the stock

container to avoid cross-contamination and hydrolysis.

Reaction Setup
Inert Atmosphere: Perform reactions under Nitrogen or Argon.

Solvent Selection: Avoid chlorinated solvents if possible, as they can enhance skin

permeability of the solute.

Temperature Control: Do not heat above 150°C without Differential Scanning Calorimetry

(DSC) data, as tetrazoles have distinct decomposition exotherms.

Emergency Response & Disposal
Spill Management (Solid Powder)
Do NOT use water initially. Water spreads the contamination and may hydrolyze the

compound.

Evacuate: Clear the immediate area of non-essential personnel.

PPE Up: Don N95/P100 respirator and double gloves.

Dry Clean-Up: Gently cover the spill with a solvent-dampened pad (Ethanol) or use a HEPA-

filtered vacuum dedicated to hazardous chemicals.[1]

Decontamination: Wipe the surface with a 10% Sodium Hypochlorite (Bleach) solution to

oxidize the thioether moiety, followed by a water rinse.

Disposal
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Waste Stream: High Nitrogen/High BTU Organic Waste.

Segregation:NEVER mix with acidic waste streams (risk of hydrazoic acid-like vapor

generation) or heavy metal waste streams.

Labeling: Clearly label as "Tetrazole Derivative - Potential Sensitizer."

Visualized Workflows
Diagram 1: PPE & Handling Decision Logic
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Handling CPTMT

Risk Assessment:
Quantity & State

< 1g Solid Powder

Routine Analysis

> 1g or Solution

Synthesis/Prep

Routine PPE:
- Safety Glasses

- Lab Coat
- Double Nitrile Gloves

- Fume Hood

High Risk PPE:
- Chem Goggles

- Tyvek Sleeves/Suit
- Laminate Gloves

- N95 Respirator (Backup)

Tool Check:
Is the spatula Metal?

STOP!
Risk of Shock Sensitive

Metal Tetrazolates

YES

Proceed with
Ceramic/Plastic Tools

NO

Click to download full resolution via product page

Caption: Decision matrix for selecting appropriate PPE and tools based on operational scale.

Note the critical stop-point regarding metal tools.

Diagram 2: Emergency Spill Response
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Spill Detected Isolate Area
(15ft Radius)

Don PPE:
Double Gloves + N95 Select Method

Dry Powder:
Use HEPA Vac or

Wet Wipe (Ethanol)Solid

Solution:
Absorb with Vermiculite

or Chem-Pad

Liquid
Decontamination:
10% Bleach Wipe

(Oxidation)

Disposal:
Label 'Tetrazole Waste'
Do Not Mix with Acids

Click to download full resolution via product page

Caption: Step-by-step workflow for safely managing CPTMT spills, emphasizing the avoidance

of acid mixing during disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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